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Core Principles
Samarium-Neodymium (Sm-Nd) dating is a radiometric method used to determine the age of

rocks and meteorites, based on the alpha decay of the samarium isotope

147147

Sm to the stable neodymium isotope

143143

Nd.[1][2] This technique is particularly valuable for dating ancient geological materials due to
the long half-life of

147147

Sm.[2][3][4] Samarium and neodymium are rare earth elements, which makes them relatively
immobile during geological processes like sedimentation and metamorphism, thus preserving
the isotopic system.[1][5]

The fundamental principle relies on the decay of the parent isotope,
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147147

Sm, to the daughter isotope,

143143

Nd, through the emission of an alpha particle.[5] The rate of this decay is constant and is
characterized by a half-life of approximately 106 billion years.[2][4] By measuring the ratio of
the radiogenic daughter isotope (

143143

Nd) to a non-radiogenic, stable isotope of neodymium (

144144

Nd), and the ratio of the parent isotope (

147147

Sm) to the same stable neodymium isotope (

144144

Nd), the age of the sample can be determined.[1][5] The isotope

144144

Nd is used for normalization because it is stable and relatively abundant.[5]

The age is typically determined using the isochron method.[1][2] This involves analyzing

several minerals from the same rock or several different cogenetic rocks that formed at the

same time from the same source.[2][4] These different minerals or rocks will have incorporated

different amounts of Sm and Nd during their formation, leading to different Sm/Nd ratios.[1][4]

When these samples are plotted on a graph of

143143

Nd/

144144
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Nd versus

147147

Sm/

144144

Nd, they should form a straight line called an isochron.[1][4] The slope of this line is directly
related to the age of the samples, and the y-intercept provides the initial

143143

Nd/

144144

Nd ratio at the time of formation, which gives insights into the source of the magma.[1]

The isochron equation is:

(ngcontent-ng-c4139270029="" _nghost-ng-c1097911779="" class="inline ng-star-inserted">

143143

Nd/

144144

Nd)

𝑝𝑟𝑒𝑠𝑒𝑛𝑡present​

= (ngcontent-ng-c4139270029="" _nghost-ng-c1097911779="" class="inline ng-star-inserted">

143143

Nd/

144144

Nd)

𝑖𝑛𝑖𝑡𝑖𝑎𝑙initial​
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+ (ngcontent-ng-c4139270029="" _nghost-ng-c1097911779="" class="inline ng-star-inserted">

147147

Sm/

144144

Nd)

𝑝𝑟𝑒𝑠𝑒𝑛𝑡present​

* (e

𝜆𝑡λt

- 1)

where:

t is the age of the sample

λ is the decay constant of

147147

Sm

(e$^{λt}$−1) is the slope of the isochron[1]

Quantitative Data Summary
The accuracy of Sm-Nd dating relies on precise values for decay constants and standard

isotopic ratios.
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Parameter Value Reference

Half-life of ngcontent-ng-

c4139270029="" _nghost-ng-

c1097911779="" class="inline

ng-star-inserted">

147147

Sm (T

1/21/2​

)

1.066 x 10

1111

years

[1][6]

Decay constant of

147147

Sm (λ)

6.54 x 10

−12−12

yr

−1−1

[7]

Natural Abundance of

147147

Sm

15% [8]

Present-day CHUR

143143

Nd/

144144

Nd

0.512638 [3][7]

Present-day CHUR

147147

Sm/

0.1967 [9]
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144144

Nd

Present-day Depleted Mantle

(DM)

143143

Nd/

144144

Nd

~0.51315 [7]

Present-day Depleted Mantle

(DM)

147147

Sm/

144144

Nd

~0.2137 [7]

CHUR: Chondritic Uniform Reservoir, representing the primitive mantle composition. DM:

Depleted Mantle, representing the mantle after the extraction of continental crust.

Experimental Protocols
The determination of Sm-Nd ages involves several meticulous laboratory procedures.

A. Sample Preparation and Dissolution

Crushing and Pulverization: Rock samples are first cleaned of any weathered surfaces, then

crushed into smaller chips using a jaw crusher, and finally pulverized into a fine powder

using a shatterbox or agate mortar to ensure homogeneity.

Dissolution: A precisely weighed amount of the rock powder is digested using a mixture of

strong acids, typically hydrofluoric (HF) and nitric (HNO₃) acids, in a sealed Teflon beaker.
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This process is often carried out on a hot plate for several days to ensure complete

dissolution of all minerals. Perchloric acid (HClO₄) may also be used.[10]

B. Chemical Separation of Sm and Nd

Initial Ion Exchange: The dissolved sample solution is passed through a cation-exchange

chromatography column.[11] This initial step separates the bulk of major elements (like Fe,

Mg, Al) from the rare earth elements (REEs), including Sm and Nd.[11]

REE Separation: The collected REE fraction is then passed through a second

chromatography column containing a specialized resin (e.g., Ln resin with HDEHP) that

separates individual REEs from each other.[10][11] This step is crucial to isolate pure Sm

and Nd fractions to avoid isobaric interferences during mass spectrometry.[12]

C. Mass Spectrometry

Instrumentation: The isotopic compositions of the purified Sm and Nd fractions are measured

using a high-precision mass spectrometer. The two main types of instruments used are

Thermal Ionization Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled

Plasma Mass Spectrometry (MC-ICP-MS).[13][14]

Analysis:

In TIMS, a small amount of the purified sample is loaded onto a metal filament. The

filament is heated to ionize the sample, and the resulting ion beam is accelerated into a

magnetic field that separates the isotopes based on their mass-to-charge ratio. TIMS is

known for its high precision.[12][14]

In MC-ICP-MS, the sample is introduced as a liquid or aerosol into a high-temperature

argon plasma, which ionizes the atoms. The ions are then introduced into the mass

spectrometer. MC-ICP-MS offers high sample throughput.[10][14]

Data Acquisition: The instrument measures the intensities of the ion beams for the different

isotopes of Nd (

143143
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Nd,

144144

Nd,

142142

Nd, etc.) and Sm (

147147

Sm). The ratios of these isotopes are then calculated. Corrections are applied for mass
fractionation and isobaric interferences (e.g., from other elements like Cerium and Samarium
on Neodymium isotopes).[12]

Mandatory Visualizations
Signaling Pathways and Logical Relationships
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Caption: Alpha decay of Samarium-147 to Neodymium-143.
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Isochron Plot

 Isochron
 Slope = e^{λt} - 1 ^{147}Sm / ^{144}Nd ^{143}Nd / ^{144}Nd

(^{143}Nd / ^{144}Nd)_{init

Click to download full resolution via product page

Caption: The Sm-Nd isochron diagram for age determination.
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Caption: Experimental workflow for Sm-Nd dating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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